An In-Depth Technical Guide to the Fundamental Properties of beta-D-Gulofuranose
An In-Depth Technical Guide to the Fundamental Properties of beta-D-Gulofuranose
For Researchers, Scientists, and Drug Development Professionals
Abstract
This technical guide provides a comprehensive overview of the fundamental properties of beta-D-Gulofuranose, a five-membered ring isomer of the rare aldohexose D-gulose. While research on this specific furanose form is limited, this document consolidates available data on its chemical and physical characteristics, spectroscopic profile, and potential biological significance. Drawing inferences from its parent compound, D-gulose, and related rare sugars, this guide explores its potential roles in metabolic pathways and as a subject for drug discovery. Methodologies for synthesis, purification, and analysis are presented based on established protocols for similar carbohydrate structures, offering a foundational resource for researchers in glycobiology and medicinal chemistry.
Chemical and Physical Properties
Beta-D-Gulofuranose is a monosaccharide with the molecular formula C₆H₁₂O₆ and a molecular weight of 180.16 g/mol . As a furanose, it possesses a five-membered ring structure. Its systematic IUPAC name is (2R,3R,4S,5S)-5-[(1R)-1,2-dihydroxyethyl]oxolane-2,3,4-triol.
Table 1: Chemical Identifiers for beta-D-Gulofuranose
| Identifier | Value |
| CAS Number | 41847-50-1 |
| PubChem CID | 15560224 |
| ChEBI ID | CHEBI:151369 |
| InChI | InChI=1S/C6H12O6/c7-1-2(8)5-3(9)4(10)6(11)12-5/h2-11H,1H2/t2-,3+,4-,5+,6-/m1/s1 |
| InChIKey | AVVWPBAENSWJCB-FDROIEKHSA-N |
| Canonical SMILES | C(--INVALID-LINK--O)O)O">C@HO)O |
Table 2: Computed Physicochemical Properties of beta-D-Gulofuranose
| Property | Value |
| Molecular Weight | 180.16 g/mol |
| Exact Mass | 180.06338810 Da |
| XLogP3-AA | -2.6 |
| Hydrogen Bond Donor Count | 5 |
| Hydrogen Bond Acceptor Count | 6 |
| Rotatable Bond Count | 5 |
| Topological Polar Surface Area | 110 Ų |
| Heavy Atom Count | 12 |
| Complexity | 151 |
Spectroscopic Data
Table 3: Predicted NMR Data for beta-D-Gulofuranose (Based on general carbohydrate NMR data)
| Nucleus | Chemical Shift Range (ppm) | Notes |
| ¹H | 3.5 - 5.5 | Anomeric proton (H-1) is expected to be in the downfield region of this range. Significant signal overlap is common for other ring protons. |
| ¹³C | 60 - 110 | The anomeric carbon (C-1) typically appears in the 95-110 ppm region. |
Synthesis and Purification
A specific, detailed protocol for the synthesis of beta-D-Gulofuranose is not explicitly documented in readily accessible literature. However, general methods for the synthesis of furanosides from unprotected or protected sugars can be adapted. One common approach involves the acid-catalyzed isomerization of the more stable pyranose form in a suitable solvent system, followed by chromatographic separation.
Experimental Protocol: Synthesis and Purification of beta-D-Gulofuranose (Generalized)
This protocol is a generalized procedure based on established methods for the preparation and purification of furanose sugars. Optimization will be necessary.
Objective: To synthesize and purify beta-D-Gulofuranose from D-gulose.
Materials:
-
D-gulose
-
Anhydrous acidic catalyst (e.g., Amberlyst 15 resin, p-toluenesulfonic acid)
-
Anhydrous solvent (e.g., pyridine, dimethylformamide)
-
Deionized water
-
Solvents for chromatography (e.g., ethyl acetate, ethanol, water)
-
Silica (B1680970) gel for column chromatography
-
Thin-layer chromatography (TLC) plates and appropriate visualization reagents (e.g., ceric ammonium (B1175870) molybdate (B1676688) stain)
Procedure:
-
Isomerization:
-
Dissolve D-gulose in an anhydrous solvent.
-
Add the acidic catalyst.
-
Heat the reaction mixture under an inert atmosphere (e.g., nitrogen or argon) and monitor the reaction progress by TLC. The furanose form is generally less polar than the pyranose form.
-
Once equilibrium is reached or the desired amount of furanose is observed, cool the reaction mixture to room temperature.
-
-
Purification:
-
Neutralize the acidic catalyst. If a resin is used, it can be filtered off. If a soluble acid is used, it can be neutralized with a suitable base (e.g., sodium bicarbonate).
-
Remove the solvent under reduced pressure.
-
The resulting syrup is then subjected to silica gel column chromatography.
-
A gradient elution system, for example, starting with a non-polar solvent system (e.g., ethyl acetate/ethanol) and gradually increasing the polarity with a more polar solvent (e.g., water), is typically employed to separate the furanose and pyranose anomers.
-
Collect fractions and analyze by TLC to identify those containing the desired beta-D-Gulofuranose.
-
Combine the pure fractions and remove the solvent under reduced pressure to yield the purified product.
-
-
Characterization:
-
Confirm the identity and purity of the isolated beta-D-Gulofuranose using NMR spectroscopy (¹H and ¹³C) and mass spectrometry.
-
Biological Role and Signaling Pathways
Direct experimental evidence for the biological role and involvement in signaling pathways of beta-D-Gulofuranose is currently lacking. However, insights can be drawn from studies on its parent sugar, D-gulose, and other rare sugars like D-allose.
D-gulose has been suggested to influence blood glucose levels. Furthermore, related rare sugars have demonstrated anti-cancer properties. For instance, D-allose has been shown to inhibit the growth of cancer cells by reducing the expression of glucose transporter 1 (GLUT1). This effect is potentially mediated through the induction of the tumor suppressor thioredoxin-interacting protein (TXNIP).
Given the structural similarity, it is plausible that D-gulose and its furanose form could interact with signaling pathways that are central to glucose metabolism and cell growth, such as the PI3K/Akt and mTOR pathways. High glucose levels have been shown to alter PI3K/Akt signaling, which is crucial for cell proliferation and angiogenesis. The mTOR pathway, a key regulator of cell growth and metabolism, is also known to be influenced by glucose availability.
Experimental Protocol: Investigating the Effect of beta-D-Gulofuranose on a Cancer Cell Signaling Pathway (Generalized)
This protocol provides a general workflow to assess the impact of beta-D-Gulofuranose on a signaling pathway in a cancer cell line.
Objective: To determine if beta-D-Gulofuranose affects the PI3K/Akt/mTOR signaling pathway in a selected cancer cell line.
Materials:
-
Cancer cell line (e.g., a line known to be sensitive to glucose metabolism inhibition)
-
Cell culture medium and supplements
-
beta-D-Gulofuranose
-
Positive control (e.g., a known inhibitor of the pathway)
-
Negative control (vehicle)
-
Reagents for Western blotting (lysis buffer, antibodies against total and phosphorylated Akt, mTOR, etc.)
-
Reagents for cell viability assay (e.g., MTT, WST-1)
Procedure:
-
Cell Culture and Treatment:
-
Culture the chosen cancer cell line to a suitable confluency.
-
Treat the cells with varying concentrations of beta-D-Gulofuranose for a predetermined time. Include positive and negative controls.
-
-
Cell Viability Assay:
-
Perform a cell viability assay to determine the effect of beta-D-Gulofuranose on cell proliferation.
-
-
Western Blot Analysis:
-
Lyse the treated cells and quantify the protein concentration.
-
Perform SDS-PAGE and transfer the proteins to a membrane.
-
Probe the membrane with primary antibodies against key proteins in the PI3K/Akt/mTOR pathway (e.g., p-Akt, Akt, p-mTOR, mTOR).
-
Use appropriate secondary antibodies and a detection system to visualize the protein bands.
-
Quantify the band intensities to determine the relative changes in protein phosphorylation.
-
Visualizations
Chemical Structure
